Cas no 1008692-11-2 (4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
- 4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
-
- MDL: MFCD10456395
- Inchi: 1S/C16H18FNO4/c17-12-7-3-2-6-11(12)14(19)18-13(15(20)21)10-22-16(18)8-4-1-5-9-16/h2-3,6-7,13H,1,4-5,8-10H2,(H,20,21)
- InChI Key: LXPNQWDYNVHJRV-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1C(N1C(C(=O)O)COC21CCCCC2)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 449
- Topological Polar Surface Area: 66.8
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 524.4±50.0 °C at 760 mmHg
- Flash Point: 270.9±30.1 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB423753-1 g |
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 1g |
€694.20 | 2023-04-24 | ||
| Chemenu | CM204192-1g |
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 97% | 1g |
$815 | 2023-03-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1196677-1g |
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 98% | 1g |
¥6884 | 2023-04-17 | |
| abcr | AB423753-1g |
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid; . |
1008692-11-2 | 1g |
€694.20 | 2025-02-21 | ||
| A2B Chem LLC | AJ27333-1g |
4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 95+% | 1g |
$1190.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27333-2g |
4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 95+% | 2g |
$1618.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27333-5g |
4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 95+% | 5g |
$2293.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27333-10g |
4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 95+% | 10g |
$2878.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27333-25g |
4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 95+% | 25g |
$4250.00 | 2024-04-20 | |
| A2B Chem LLC | AJ27333-50g |
4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid |
1008692-11-2 | 95+% | 50g |
$6028.00 | 2024-04-20 |
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
Introduction to 4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1008692-11-2)
4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, identified by the CAS number 1008692-11-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic compound features a unique framework consisting of an oxazole and an azaspiro scaffold, which imparts distinct chemical and biological properties. The presence of a fluorobenzoyl moiety further enhances its potential as a pharmacophore, making it a valuable candidate for drug discovery and development.
The molecular structure of 4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid consists of a spirocyclic core formed by the fusion of an oxygen-containing heterocycle (oxazole) and an azabicycloalkane ring system. This unique architecture contributes to its rigidity and stability, which are desirable traits in drug candidates. Additionally, the fluorobenzoyl substituent introduces electronic and steric effects that can modulate binding interactions with biological targets, thereby influencing its pharmacological activity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinity and interactions of this compound with various biological targets. Studies suggest that the spirocyclic scaffold of 4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid can effectively engage with protein binding pockets, making it a promising lead compound for the development of novel therapeutic agents. The fluorine atom in the benzoyl group enhances lipophilicity and metabolic stability, which are critical factors in drug design.
In the realm of medicinal chemistry, spirocyclic compounds have been extensively studied due to their unique structural features and biological activities. The spiro linkage in 4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid contributes to conformational flexibility while maintaining structural integrity, allowing for optimal interaction with biological macromolecules. This balance between rigidity and flexibility makes it an attractive scaffold for designing molecules with enhanced pharmacological properties.
One of the most compelling aspects of 4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is its potential application in the development of small-molecule inhibitors for various therapeutic targets. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory pathways, cancer progression, and neurodegenerative diseases. The fluorobenzoyl group plays a crucial role in modulating these interactions, thereby enhancing the compound's efficacy.
The synthesis of 4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the spirocyclic core efficiently. These techniques not only improve synthetic efficiency but also allow for structural diversification, enabling the exploration of novel analogs with enhanced biological activity.
Recent research has also highlighted the importance of fluorine-containing compounds in drug development due to their ability to improve pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The presence of a fluorine atom in the benzoyl group of 4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid contributes to these favorable properties, making it a promising candidate for further investigation.
In conclusion, 4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1008692-11-2) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic scaffold combined with the presence of a fluorobenzoyl moiety makes it an attractive candidate for drug discovery efforts targeting various diseases. Continued exploration into its synthetic pathways and biological activities will likely uncover new therapeutic applications, further solidifying its importance in medicinal chemistry.
1008692-11-2 (4-(2-Fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid) Related Products
- 32159-21-0(Cbz-L-pyroglutamic acid)
- 69863-36-1(Z-Thr(Bzl)-OH)
- 41153-30-4((S)-2-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid)
- 54631-81-1((2S,4R)-4-(benzyloxy)-1-[(tert-butoxy)carbonyl]pyrrolidine-2-carboxylic acid)
- 57292-45-2((2R)-2-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid)
- 16966-07-7(Z-Thr(Tbu)-Oh.Dcha)
- 84793-24-8(N-1-(S)-Ethoxycarbonyl-3-phenylpropyl-L-alanine-N-carboxyanhydride)
- 34702-60-8(Boc-L-pentafluorophenylalanine)
- 64263-80-5(Boc-Nalpha-methyl-O-benzyl-L-threonine)
- 40163-88-0(Boc-N-Me-Phe DCHA)